Cas no 72657-57-9 (Bicyclo[5.1.0]octan-2-ol)

• Product name: Bicyclo[5.1.0]octan-2-ol
• CAS No: 72657-57-9
• MF: C₈H₁₄O
• MW: 126.19616
• CID: 575082
• PubChem ID: 317460

Bicyclo[5.1.0]octan-2-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]octan-2-ol
• bicyclo[5.1.0]octan-6-ol
• (+-)-(1ar)-octahydro-cyclopropacyclohepten-2t-ol
• (1RS,2RS,7SR)-bicyclo< 5.1.0> octan-2-ol
• 2c-2-Hydroxy-cis-bicyclo< 5.1.0> octan
• AC1L7W1F
• AG-G-86243
• Bicyclo< 5.1.0> octan-2-ol-endo
• CTK2I0437
• endo-Bicyclo< 5.1.0> octan-2-ol
• endo-Bicyclo< 5.1.0> octanol-(2)
• endo-Bicyclo-< 5.1.0> octanol-(2)
• NSC249263
• D9AA2LQE74
• DTXSID30312062
• 72657-57-9
• NSC-249263

• Inchi： InChI=1S/C8H14O/c9-8-4-2-1-3-6-5-7(6)8/h6-9H,1-5H2
• InChI Key： HDHAVKJPOAAKFE-UHFFFAOYSA-N
• SMILES： C1CCC(C2CC2C1)O

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives